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Compound of Interest

Compound Name: Dichloromethyl(phenyl)silane

Cat. No.: B7909303

Get Quote

Executive Summary & Chemical Identity
Dichloromethyl(phenyl)silane (PhMeSiCl

) is an organochlorosilane intermediate primarily used in the synthesis of silicone polymers,
silylating agents, and organometallic precursors.

Unlike standard organic solutes, the "solubility" of chlorosilanes cannot be defined simply by

saturation limits. Instead, it is defined by chemical compatibility. PhMeSiCl

is miscible with most aprotic organic solvents but undergoes violent, exothermic solvolysis in
protic solvents.

CAS Number: 149-74-6[1][2][3]

Molecular Formula: C

H

Si(CH

)Cl

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b7909303#bc-rfq
https://www.benchchem.com/product/b7909303/docs?utm_src=pdf-body#technical-guide-solubility-profile-solvent-compatibility-of-dichloromethyl-phenyl-silane
https://pubchem.ncbi.nlm.nih.gov/compound/9006
https://www.sigmaaldrich.com/TW/zh/product/aldrich/440116
https://www.chemsrc.com/en/cas/149-74-6_442682.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7909303?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[2]

Molecular Weight: 191.13 g/mol [1][2][4]

Physical State: Colorless, fuming liquid

Density: ~1.176 g/mL at 25°C[2]

Physicochemical Solvation Profile
The "Miscibility vs. Reactivity" Distinction
For researchers, the critical distinction is between solvents that dissolve the compound (inert)

and solvents that consume it (reactive).

Solvent Class Interaction Type Outcome Recommendation

Aromatic

Hydrocarbons

Van der Waals /

-stacking
Stable Solution

Primary Choice

(Toluene, Benzene)

Chlorinated Solvents Dipole-Dipole Stable Solution
Excellent for synthesis

(DCM, Chloroform)

Aliphatic

Hydrocarbons
Van der Waals Stable Solution

Good for

precipitation/washing

(Hexane, Pentane)

Ethers
Lewis Acid-Base

Complexation
Conditional

Use Anhydrous

THF/Ether; Avoid

prolonged storage

Protic Solvents
Nucleophilic

Substitution
Decomposition

DO NOT USE (Water,

Alcohols, Amines)

Quantitative Solubility Data
PhMeSiCl

is miscible in all proportions with standard aprotic organic solvents. There is no "saturation
point" in solvents like Toluene or Dichloromethane (DCM) at standard temperature and
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pressure (STP).

Solvent Compatibility Matrix & Mechanisms
Inert Solvents (Recommended)
These solvents are thermodynamically stable with the Si-Cl bond. They are used for reaction

media, recrystallization of derivatives, or storage.

Toluene / Xylene: The preferred solvents for high-temperature reactions. The aromatic ring of

the solvent interacts favorably with the phenyl group of the silane.

Dichloromethane (DCM): Ideal for low-temperature reactions due to high volatility and good

solubilizing power.

Tetrahydrofuran (THF):Must be anhydrous. THF can coordinate to the silicon center,

potentially accelerating downstream nucleophilic attacks, but does not decompose the silane

if water is absent.

Reactive Solvents (Incompatible)
CRITICAL WARNING: Literature stating PhMeSiCl

is "soluble in ethanol" is describing a chemical reaction, not physical dissolution.

The Hydrolysis/Solvolysis Mechanism
In the presence of protic solvents (ROH), the Si-Cl bond undergoes rapid nucleophilic attack,

releasing Hydrogen Chloride (HCl) gas.

Water: Yields silanols [PhMeSi(OH)

] which rapidly condense into siloxanes (silicone polymers).

Alcohols (MeOH, EtOH): Yields alkoxysilanes [PhMeSi(OR)

].
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Figure 1: Reaction pathways in protic solvents. The "solubility" in alcohol is actually a

conversion to silyl ethers.

Experimental Protocols
Protocol: Preparation of an Anhydrous Standard
Solution
Objective: Prepare a 1.0 M solution of PhMeSiCl

in Toluene for synthetic use.

Prerequisites:

Schlenk line or Glovebox (Inert Atmosphere: N

or Ar).

Oven-dried glassware (120°C overnight).

Anhydrous Toluene (<50 ppm H

O).

Workflow:

Purge: Flame-dry a 100 mL volumetric flask under vacuum; backfill with Argon.
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Solvent Prep: Cannula-transfer approximately 60 mL of anhydrous toluene into the flask.

Addition:

Calculate mass required:

.

Using a gas-tight syringe, draw 16.25 mL of PhMeSiCl

(Density

1.176 g/mL).

Inject slowly into the toluene. Note: Slight fuming may occur if trace moisture is present on

the septum.

Dilution: Fill to the mark with anhydrous toluene.

Storage: Seal with a Parafilm-wrapped glass stopper or transfer to a Schlenk storage tube.

Store at 4°C.

Handling "Frozen" Stoppers
Because chlorosilanes hydrolyze to form adhesive siloxanes (silicones) upon contact with moist

air, ground glass stoppers often seize (freeze).

Prevention: Use Teflon sleeves or apply a thin ring of high-vacuum grease to the upper joint

(avoiding contamination).

Remediation: If a stopper is frozen, do not force it. Soak the joint in a bath of 10% alcoholic

KOH (if the reagent inside is expendable) or use a heat gun gently on the outer neck while

twisting.

Decision Framework for Solvent Selection
Use the following logic flow to determine the appropriate solvent for your application.
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PhMeSiCl2
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Figure 2: Solvent selection decision tree ensuring chemical stability and application suitability.
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Safety & Storage
Corrosivity: PhMeSiCl

releases HCl on contact with skin or mucosal membranes. Always handle in a fume hood.

Flammability: Flash point is approx. 67°C. While not highly flammable, it is combustible.

Storage: Store in a cool, dry place under inert gas. If stored in clear glass, ensure it is away

from direct sunlight to prevent photo-degradation, though moisture ingress is the primary

failure mode.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Solubility Profile & Solvent
Compatibility of Dichloromethyl(phenyl)silane]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b7909303/docs#technical-guide-solubility-profile-
solvent-compatibility-of-dichloromethyl-phenyl-silane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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